Cas no 2171446-99-2 ((3R)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid)

• Product Name: (3R)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• CAS No: 2171446-99-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6574070
• PubChem ID: 165564493
• Update Time: 2025-08-10

(3R)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid
• 2171446-99-2
• EN300-1548704
• (3R)-3-[2-(cyclopropylmethyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]butanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(12-24(29)30)28-25(31)18(13-17-10-11-17)14-27-26(32)33-15-23-21-8-4-2-6-19(21)20-7-3-5-9-22(20)23/h2-9,16-18,23H,10-15H2,1H3,(H,27,32)(H,28,31)(H,29,30)/t16-,18?/m1/s1
• InChI Key： LYESIQITRKZTOD-PYUWXLGESA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC1CC1)N[C@H](C)CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-(cyclopropylmethyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidobutanoic acid

Compound CAS No. 2171446-99-2: (3R)-3-[2-(Cyclopropylmethyl)]-3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}Propanamidobutanoic Acid

The compound with CAS No. 2171446-99-2, known as (3R)-3-[2-(Cyclopropylmethyl)]-3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}Propanamidobutanoic Acid, is a highly specialized organic molecule with significant potential in the field of pharmaceuticals and biotechnology. This compound is characterized by its complex structure, which includes a cyclopropylmethyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid backbone. The Fmoc group is particularly notable for its role in peptide synthesis, where it serves as a temporary protecting group for amino acids during solid-phase synthesis.

Recent advancements in peptide chemistry have highlighted the importance of such compounds in the development of bioactive molecules. The cyclopropylmethyl substituent in this compound contributes to its unique physical and chemical properties, including enhanced stability and bioavailability. Furthermore, the Fmoc group ensures precise control over the synthesis process, enabling the creation of highly specific peptide sequences with potential therapeutic applications.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The propanamidobutanoic acid backbone provides a versatile platform for modifying the molecule to target specific receptors or pathways. Recent studies have demonstrated that analogs of this compound can be engineered to deliver therapeutic agents directly to diseased cells, minimizing off-target effects and improving treatment efficacy.

In addition to its pharmacological applications, this compound has also garnered attention in the field of materials science. The cyclopropylmethyl group imparts unique mechanical properties to polymers synthesized using this molecule as a building block. Researchers have explored its use in creating biocompatible materials for tissue engineering and regenerative medicine, showcasing its versatility across multiple disciplines.

The synthesis of (3R)-3-[2-(Cyclopropylmethyl)]-3-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}Propanamidobutanoic Acid involves a multi-step process that requires meticulous control over reaction conditions. The use of the Fmoc group allows for efficient purification and characterization of intermediates, ensuring high purity of the final product. This has been critical in enabling large-scale production for both research and commercial purposes.

Looking ahead, the integration of computational chemistry tools with experimental techniques promises to further enhance our understanding of this compound's properties. Molecular modeling studies have already provided insights into its interaction with biological targets, paving the way for rational drug design strategies. As research continues to unfold, this compound is expected to play an increasingly important role in advancing medical treatments and materials innovation.

In conclusion, CAS No. 2171446-99-2 represents a cutting-edge molecule with vast potential across various scientific domains. Its unique structure and functional groups make it an invaluable tool in peptide synthesis, drug delivery, and materials science. With ongoing advancements in chemical synthesis and computational modeling, this compound is poised to contribute significantly to future breakthroughs in these fields.